Cas no 2157-45-1 (Tetrakis(2-methoxyethoxy)silane)

• Product Name: Tetrakis(2-methoxyethoxy)silane
• CAS No: 2157-45-1
• Molecular Formula: C₁₂H₂₈O₈Si
• Molecular Weight: 328.43142
• MDL: MFCD00025907
• CID: 264435

Tetrakis(2-methoxyethoxy)silane Properties

Names and Identifiers

• Silicic acid (H4SiO4),tetrakis(2-methoxyethyl) ester
• tetra(Methoxyethoxy)silane
• TETRAKIS(2-METHOXYETHOXY)SILANE
• Tetrakis(2-methoxyethyl) orthosilicate
• tetrakis(2-methoxyethyl) silicate
• Kieselsaeure-tetrakis-(2-methoxy-aethylester)
• Si(Oet-2-Ome)4
• silicic acid tetrakis-(2-methoxy-ethyl) ester
• tetra(2-methoxyethoxy)silane
• silicic acid, tetrakis(2-methoxyethyl) ester
• Tetra(beta-methoxyethyl) orthosilicate
• TETRAKIS(METHOXYETHOXY)SILANE, tech-95

• MDL： MFCD00025907
• InChIKey： JSECNWXDEZOMPD-UHFFFAOYSA-N
• Inchi： 1S/C12H28O8Si/c1-13-5-9-17-21(18-10-6-14-2,19-11-7-15-3)20-12-8-16-4/h5-12H2,1-4H3
• SMILES： COCCO[Si](OCCOC)(OCCOC)OCCOC

Computed Properties

• Exact Mass: 328.15500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 16
• Heavy Atom Count: 21
• Complexity: 174
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 0.07400
• PSA: 73.84000
• Refractive Index: 1.4225 (20 ºC)
• Boiling Point: 292 ºC (740 Torr)
• Melting Point: <0°C
• Flash Point: 113.3±27.7 ºC,
• Solubility: Slightly soluble (2.1 g/l) (25 º C),
• Density: 1.079 g/cm3

Tetrakis(2-methoxyethoxy)silane Security Information

• Safety Term：4.3
• Safety Instruction： S26; S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：4.3
• Hazardous Material transportation number：UN 3148
• PackingGroup：III
• Risk Phrases： 36/37/38
• TSCA：Yes
• HazardClass：4.3

Tetrakis(2-methoxyethoxy)silane Customs Data

• HS CODE：2920909090
• Customs Data：

  China Customs Code:

  2920909090

  Overview:

  2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Other Chemical Reagents Organic Metal Reagents